Cas no 1246088-59-4 (5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid)

• Product Name: 5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid
• CAS No: 1246088-59-4
• MF: C₈H₄FIN₂O₂
• MW: 306.032437324524
• MDL: MFCD17171312
• CID: 1072888
• PubChem ID: 329772083
• Update Time: 2025-11-03

5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
• 5-Fluoro-6-iodo-7-azaindole-4-carboxylic acid
• A-6299
• AKOS015854274
• 5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine-4-carboxylicacid
• 5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid, AldrichCPR
• CS-0088297
• WZB08859
• MFCD17171312
• 1246088-59-4
• DTXSID20678447
• BS-30383
• 5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid

• MDL： MFCD17171312
• Inchi： 1S/C8H4FIN2O2/c9-5-4(8(13)14)3-1-2-11-7(3)12-6(5)10/h1-2H,(H,11,12)(H,13,14)
• InChI Key： BZYLLSIPXQAKJK-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)O)=C2C=CNC2=N1)F

Computed Properties

• Exact Mass: 305.93000
• Monoisotopic Mass: 305.93015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98000
• LogP: 2.00480

5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid

5-Fluoro-6-Iodo-1H-Pyrrolo[2,3-b]Pyridine-4-Carboxylic Acid: A Comprehensive Overview

The compound 5-Fluoro-6-Iodo-1H-Pyrrolo[2,3-b]Pyridine-4-Carboxylic Acid, identified by the CAS number 1246088-59-4, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural properties and versatile functional groups. The presence of fluorine and iodine substituents at specific positions on the molecule further enhances its chemical reactivity and biological activity, making it a subject of interest in contemporary scientific studies.

The synthesis of 5-Fluoro-6-Iodo-1H-Pyrrolo[2,3-b]Pyridine-4-Carboxylic Acid involves a series of intricate organic reactions, including nucleophilic aromatic substitution, coupling reactions, and oxidation processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and improved purity levels for this compound. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, ensuring scalability for potential industrial applications.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyrrolopyridine core is known to exhibit significant bioactivity, particularly in targeting various enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound can inhibit kinases associated with cancer progression, making them valuable candidates for anti-cancer drug development. Additionally, the presence of the iodo group allows for further functionalization through Suzuki-Miyaura couplings, enabling the creation of diverse libraries for high-throughput screening.

Recent research has also highlighted the role of 5-Fluoro-6-Iodo-1H-Pyrrolo[2,3-b]Pyridine-4-Carboxylic Acid in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. By incorporating this compound into polymer blends or as a dopant in thin-film transistor (TFT) applications, scientists have observed enhanced charge transport characteristics. These findings suggest that the compound could play a pivotal role in advancing next-generation display technologies and flexible electronics.

In terms of biological activity, this compound has demonstrated potent anti-inflammatory and antioxidant properties. Studies conducted using cellular models have shown that it can effectively scavenge free radicals and reduce oxidative stress, which are key factors in aging-related diseases and chronic inflammatory conditions. Furthermore, its ability to modulate cellular signaling pathways involved in inflammation makes it a potential lead molecule for developing novel therapeutic agents.

The structural versatility of 5-Fluoro-6-Iodo-1H-Pyrrolo[2,3-b]Pyridine-4-Carboxylic Acid also extends to its application in click chemistry and supramolecular assembly. Researchers have utilized its carboxylic acid group to form amide bonds with complementary partners, enabling the construction of complex molecular architectures. Such assemblies hold promise for applications in drug delivery systems and nanotechnology.

In conclusion, 5-Fluoro-6-Iodo-1H-Pyrrolo[2,3-b]Pyridine-4-Carboxylic Acid, with its unique chemical structure and diverse functional groups, represents a multifaceted compound with extensive research opportunities across various disciplines. Its potential applications span drug discovery, materials science, biotechnology, and beyond. As ongoing studies continue to uncover new aspects of its properties and utility, this compound is poised to make significant contributions to both academic research and industrial innovation.